Cas no 88559-56-2 ((3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one)

• Product Name: (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one
• CAS No: 88559-56-2
• MF: C₂₈H₂₆O₄
• MW: 426.503648281097
• MDL: MFCD13184745
• CID: 832592
• PubChem ID: 78357861
• Update Time: 2025-10-18

(3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta-1,3-dioxol-4-one, 3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-, (3aR-cis)-
• 4H-CYCLOPENTA-1,3-DIOXOL-4-ONE, 3A,6A-DIHYDRO-2,2-DIMETHYL-6-[(TRIPHENYLMETHOXY)METHYL]-, (3AR,6AR)-
• (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one
• (3aR,6aR)-3a,6a-Dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-4H-cyclopenta-1,3-dioxol-4-one (ACI)
• 4H-Cyclopenta-1,3-dioxol-4-one, 3a,6a-dihydro-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-, (3aR-cis)- (ZCI)
• (3aR,6aR)-2,2-dimethyl-6-(trityloxymethyl)-3a,6a-dihydrocyclopenta[d][1,3]dioxol-4-one
• SCHEMBL18393090
• (3aR,6aR)-2,2-Dimethyl-6-((trityloxy)methyl)-3a,6a-dihydro-4H-cyclopenta[d][1,3]dioxol-4-one
• DB-189691
• P14047
• (3AR,6aR)-2,2-dimethyl-6-((trityloxy)methyl)-3aH-cyclopenta[d][1,3]dioxol-4(6aH)-one
• CS-B0369
• AKOS027338345
• 88559-56-2
• CS-13154
• MFCD25977133

• MDL： MFCD13184745
• Inchi： 1S/C28H26O4/c1-27(2)31-25-20(18-24(29)26(25)32-27)19-30-28(21-12-6-3-7-13-21,22-14-8-4-9-15-22)23-16-10-5-11-17-23/h3-18,25-26H,19H2,1-2H3/t25-,26+/m1/s1
• InChI Key： ZOTQCHXKLQHNIE-FTJBHMTQSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)OCC1=CC(=O)[C@@H]2OC(O[C@H]12)(C)C

Computed Properties

• Exact Mass: 426.18310931g/mol
• Monoisotopic Mass: 426.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.8Ų

Additional information on (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one

Introduction to Compound CAS No. 88559-56-2: (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one

The compound with the Chemical Abstracts Service (CAS) number 88559-56-2 is a complex organic molecule known as (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one. This molecule is of significant interest in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. The compound's intricate structure includes a cyclopenta[d][1,3]dioxol ring system substituted with a triphenylmethoxy group and a methyl group, making it a valuable candidate for various applications in pharmaceutical research and development.

The chemical structure of (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one is characterized by its chiral centers at the 3a and 6a positions. These chiral centers play a crucial role in determining the molecule's stereochemistry and its interactions with biological targets. The presence of the triphenylmethoxy group adds to the molecule's hydrophobicity and stability, which can be advantageous in drug design and delivery systems.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The triphenylmethoxy group has been identified as a key functional moiety that contributes to the compound's biological activity. This finding has sparked interest in exploring further modifications to enhance its therapeutic potential.

In addition to its anti-inflammatory properties, (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one has also been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound can effectively inhibit the replication of certain viruses by interfering with their life cycle. The unique structural features of the molecule allow it to interact with viral proteins in a highly specific manner, making it a promising candidate for antiviral drug development.

The synthesis of (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one involves several steps and requires precise control over reaction conditions to ensure the correct stereochemistry. One common synthetic route involves the formation of the cyclopenta[d][1,3]dioxol ring through a Diels-Alder reaction followed by selective functionalization to introduce the triphenylmethoxy group and methyl substituents. The chiral centers are typically introduced using asymmetric synthesis techniques or through the use of chiral catalysts.

The physical properties of this compound are also noteworthy. It is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain reagents and environmental factors. The compound is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analytical methods provide detailed information about the molecular structure and purity of the compound.

In terms of safety and handling, it is important to follow standard laboratory protocols when working with (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one. While it is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future prospects for this compound are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area. As new insights are gained through preclinical studies and clinical trials, it is anticipated that (3aR,6aR)-2,2-dimethyl-6-[(triphenylmethoxy)methyl]-2H,3aH,4H,6aH-cyclopenta[d][1,3]dioxol-4-one will play an increasingly important role in the development of novel therapeutics.